4-Pivaloyloxy Toremifene
4-Pivaloyloxy Toremifene
Brand Name:
Vulcanchem
CAS No.:
177748-20-8
VCID:
VC0033432
InChI:
InChI=1S/C31H36ClNO3/c1-31(2,3)30(34)36-27-17-13-25(14-18-27)29(28(19-20-32)23-9-7-6-8-10-23)24-11-15-26(16-12-24)35-22-21-33(4)5/h6-18H,19-22H2,1-5H3/b29-28+
SMILES:
CC(C)(C)C(=O)OC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=C(C=C3)OCCN(C)C
Molecular Formula:
C31H36ClNO3
Molecular Weight:
506.1 g/mol
4-Pivaloyloxy Toremifene
CAS No.: 177748-20-8
Reference Standards
VCID: VC0033432
Molecular Formula: C31H36ClNO3
Molecular Weight: 506.1 g/mol
| CAS No. | 177748-20-8 |
|---|---|
| Product Name | 4-Pivaloyloxy Toremifene |
| Molecular Formula | C31H36ClNO3 |
| Molecular Weight | 506.1 g/mol |
| IUPAC Name | [4-[(E)-4-chloro-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenyl] 2,2-dimethylpropanoate |
| Standard InChI | InChI=1S/C31H36ClNO3/c1-31(2,3)30(34)36-27-17-13-25(14-18-27)29(28(19-20-32)23-9-7-6-8-10-23)24-11-15-26(16-12-24)35-22-21-33(4)5/h6-18H,19-22H2,1-5H3/b29-28+ |
| Standard InChIKey | QKWCTPTUWXTFRE-ZQHSETAFSA-N |
| Isomeric SMILES | CC(C)(C)C(=O)OC1=CC=C(C=C1)/C(=C(\CCCl)/C2=CC=CC=C2)/C3=CC=C(C=C3)OCCN(C)C |
| SMILES | CC(C)(C)C(=O)OC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=C(C=C3)OCCN(C)C |
| Canonical SMILES | CC(C)(C)C(=O)OC1=CC=C(C=C1)C(=C(CCCl)C2=CC=CC=C2)C3=CC=C(C=C3)OCCN(C)C |
| Synonyms | 2,2-Dimethyl-propanoic Acid 4-[(1E)-4-Chloro-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl Ester |
| PubChem Compound | 10720341 |
| Last Modified | Nov 11 2021 |
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